![molecular formula C15H15F3N2O B1414988 N~1~-(4-methoxybenzyl)-4-(trifluoromethyl)benzene-1,2-diamine CAS No. 780010-41-5](/img/structure/B1414988.png)
N~1~-(4-methoxybenzyl)-4-(trifluoromethyl)benzene-1,2-diamine
Overview
Description
N~1~-(4-methoxybenzyl)-4-(trifluoromethyl)benzene-1,2-diamine, or 4-Methoxybenzyl-1,2-diaminotrifluoromethane, is an organic compound which is used as an intermediate in the synthesis of various pharmaceuticals and other compounds. It is a colorless, crystalline solid with a melting point of approximately 90°C. This compound has several interesting properties, including its ability to undergo various types of reactions, its low toxicity and its low volatility.
Scientific Research Applications
Corrosion Inhibition
N1-(4-methoxybenzyl)-4-(trifluoromethyl)benzene-1,2-diamine shows potential as a corrosion inhibitor for mild steel in acidic environments. This application is significant in industries for steel pickling, descaling, and oil well acidization. The inhibitor molecules adsorb on the metal surface, providing protection against corrosion (Singh & Quraishi, 2016).
Liquid Crystal Properties
Compounds related to N1-(4-methoxybenzyl)-4-(trifluoromethyl)benzene-1,2-diamine, like N-benzyliden-N’-(4-methoxybenzyliden)benzen-1, 4-diamine, exhibit liquid crystal properties. This research is crucial for the development of new materials in display technologies (Jamain & Khairuddean, 2021).
Organic Synthesis
This compound is useful in the synthesis of other chemical entities. For instance, it's involved in benzylation reactions of alcohols and phenols, contributing to the creation of various organic compounds (Carlsen, 1998).
Antioxidant Research
Research on similar compounds, like N-(2-methoxybenzyl)-N′-phenylbenzene-1,4-diamine, contributes to understanding antioxidant effectiveness, particularly in the field of material science (Kortišová, Breza, & Cibulková, 2007).
Photocatalysis
Compounds with similar structures have been studied for photocatalytic applications, such as the selective oxidation of benzyl alcohol derivatives. This research is important in environmental chemistry and renewable energy sources (Higashimoto et al., 2009).
Aggregation-Induced Emission
Research on N,N′-bis(4-methoxysalicylide)benzene-1,4-diamine shows its potential in the field of fluorescent materials due to its aggregation-induced emission enhancement properties. This is significant for sensing and imaging applications (Wu et al., 2015).
properties
IUPAC Name |
1-N-[(4-methoxyphenyl)methyl]-4-(trifluoromethyl)benzene-1,2-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15F3N2O/c1-21-12-5-2-10(3-6-12)9-20-14-7-4-11(8-13(14)19)15(16,17)18/h2-8,20H,9,19H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVIJENAVOXRMNZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC2=C(C=C(C=C2)C(F)(F)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15F3N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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